2-(2-chloro-4-methylsulfonyl-benzoyl)cyclohexane-1,3-dione
2-(2-chloro-4-methylsulfonyl-benzoyl)cyclohexane-1,3-dione
Sulcotrione is an aromatic ketone that is cyclohexane-1,3-dione substituted by a 2-chloro-4-(methylsulfonyl)benzoyl group at position 2. It has a role as an environmental contaminant, a xenobiotic, a herbicide and a carotenoid biosynthesis inhibitor. It is an aromatic ketone, a sulfone, a member of cyclohexanones and a beta-triketone.
Brand Name:
Vulcanchem
CAS No.:
123174-48-1
VCID:
VC0048614
InChI:
InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3
SMILES:
CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl
Molecular Formula:
C14H13ClO5S
Molecular Weight:
328.8 g/mol
2-(2-chloro-4-methylsulfonyl-benzoyl)cyclohexane-1,3-dione
CAS No.: 123174-48-1
Main Products
VCID: VC0048614
Molecular Formula: C14H13ClO5S
Molecular Weight: 328.8 g/mol
| CAS No. | 123174-48-1 |
|---|---|
| Product Name | 2-(2-chloro-4-methylsulfonyl-benzoyl)cyclohexane-1,3-dione |
| Molecular Formula | C14H13ClO5S |
| Molecular Weight | 328.8 g/mol |
| IUPAC Name | 2-(2-chloro-4-methylsulfonylbenzoyl)cyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C14H13ClO5S/c1-21(19,20)8-5-6-9(10(15)7-8)14(18)13-11(16)3-2-4-12(13)17/h5-7,13H,2-4H2,1H3 |
| Standard InChIKey | PQTBTIFWAXVEPB-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl |
| Canonical SMILES | CS(=O)(=O)C1=CC(=C(C=C1)C(=O)C2C(=O)CCCC2=O)Cl |
| Melting Point | 139.0 °C |
| Description | Sulcotrione is an aromatic ketone that is cyclohexane-1,3-dione substituted by a 2-chloro-4-(methylsulfonyl)benzoyl group at position 2. It has a role as an environmental contaminant, a xenobiotic, a herbicide and a carotenoid biosynthesis inhibitor. It is an aromatic ketone, a sulfone, a member of cyclohexanones and a beta-triketone. |
| Solubility | 5.02e-04 M |
| Synonyms | 2-(2-chloro-4-methanesulfonylbenzoyl)-1,3-cyclohexanedione SC 0051 SC-0051 sulcotrione |
| Vapor Pressure | 3.75e-08 mmHg |
| PubChem Compound | 91760 |
| Last Modified | Nov 11 2021 |
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